Cas no 2639902-14-8 (tert-butyl N-(3-chloropyrazin-2-yl)-N-methylcarbamate)
tert-butyl N-(3-chloropyrazin-2-yl)-N-methylcarbamate Chemical and Physical Properties
Names and Identifiers
-
- tert-butyl N-(3-chloropyrazin-2-yl)-N-methylcarbamate
- EN300-7267777
- 2639902-14-8
-
- Inchi: 1S/C10H14ClN3O2/c1-10(2,3)16-9(15)14(4)8-7(11)12-5-6-13-8/h5-6H,1-4H3
- InChI Key: SGUKJALNYRNPBV-UHFFFAOYSA-N
- SMILES: ClC1C(=NC=CN=1)N(C)C(=O)OC(C)(C)C
Computed Properties
- Exact Mass: 243.0774544g/mol
- Monoisotopic Mass: 243.0774544g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 255
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 55.3Ų
tert-butyl N-(3-chloropyrazin-2-yl)-N-methylcarbamate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-7267777-0.05g |
tert-butyl N-(3-chloropyrazin-2-yl)-N-methylcarbamate |
2639902-14-8 | 95.0% | 0.05g |
$647.0 | 2025-03-11 | |
| Enamine | EN300-7267777-0.1g |
tert-butyl N-(3-chloropyrazin-2-yl)-N-methylcarbamate |
2639902-14-8 | 95.0% | 0.1g |
$678.0 | 2025-03-11 | |
| Enamine | EN300-7267777-0.25g |
tert-butyl N-(3-chloropyrazin-2-yl)-N-methylcarbamate |
2639902-14-8 | 95.0% | 0.25g |
$708.0 | 2025-03-11 | |
| Enamine | EN300-7267777-0.5g |
tert-butyl N-(3-chloropyrazin-2-yl)-N-methylcarbamate |
2639902-14-8 | 95.0% | 0.5g |
$739.0 | 2025-03-11 | |
| Enamine | EN300-7267777-1.0g |
tert-butyl N-(3-chloropyrazin-2-yl)-N-methylcarbamate |
2639902-14-8 | 95.0% | 1.0g |
$770.0 | 2025-03-11 | |
| Enamine | EN300-7267777-2.5g |
tert-butyl N-(3-chloropyrazin-2-yl)-N-methylcarbamate |
2639902-14-8 | 95.0% | 2.5g |
$1509.0 | 2025-03-11 | |
| Enamine | EN300-7267777-5.0g |
tert-butyl N-(3-chloropyrazin-2-yl)-N-methylcarbamate |
2639902-14-8 | 95.0% | 5.0g |
$2235.0 | 2025-03-11 | |
| Enamine | EN300-7267777-10.0g |
tert-butyl N-(3-chloropyrazin-2-yl)-N-methylcarbamate |
2639902-14-8 | 95.0% | 10.0g |
$3315.0 | 2025-03-11 |
tert-butyl N-(3-chloropyrazin-2-yl)-N-methylcarbamate Related Literature
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
Additional information on tert-butyl N-(3-chloropyrazin-2-yl)-N-methylcarbamate
Professional Introduction to tert-butyl N-(3-chloropyrazin-2-yl)-N-methylcarbamate (CAS No. 2639902-14-8)
tert-butyl N-(3-chloropyrazin-2-yl)-N-methylcarbamate, with the CAS number 2639902-14-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug development. This compound belongs to the class of carbamates, which are widely recognized for their diverse biological activities and potential therapeutic applications. The unique structural features of this molecule, particularly the presence of a tert-butyl group and a chloropyrazine moiety, contribute to its distinctive chemical properties and reactivity.
The synthesis and application of tert-butyl N-(3-chloropyrazin-2-yl)-N-methylcarbamate have been extensively studied in recent years, primarily due to its role as a key intermediate in the development of novel pharmaceutical agents. The chloropyrazine ring is a crucial component that influences the compound's interaction with biological targets, making it a valuable scaffold for medicinal chemists. Additionally, the tert-butyl group enhances the stability and bioavailability of the molecule, which is essential for its efficacy in therapeutic settings.
In recent research, tert-butyl N-(3-chloropyrazin-2-yl)-N-methylcarbamate has been explored for its potential in addressing various medical conditions. Studies have demonstrated its efficacy in inhibiting specific enzymatic pathways that are associated with inflammatory diseases and cancer. The compound's ability to modulate these pathways suggests its promise as a lead compound for further drug development. Furthermore, its structural similarity to known pharmacologically active agents makes it an attractive candidate for structure-based drug design.
The chemical properties of tert-butyl N-(3-chloropyrazin-2-yl)-N-methylcarbamate also make it a suitable candidate for use in combinatorial chemistry and high-throughput screening (HTS) campaigns. These approaches are increasingly employed in drug discovery to identify novel compounds with enhanced therapeutic profiles. The compound's compatibility with various synthetic methodologies allows for rapid diversification of its structure, enabling researchers to explore a wide range of biological activities.
One of the most compelling aspects of tert-butyl N-(3-chloropyrazin-2-yl)-N-methylcarbamate is its potential as a prodrug. Prodrugs are designed to improve the pharmacokinetic properties of active pharmaceutical ingredients (APIs) by enhancing their absorption, distribution, metabolism, and excretion (ADME). The carbamate moiety in this compound can be hydrolyzed in vivo to release the active species, thereby increasing its bioavailability. This property makes it an excellent candidate for developing new formulations that require targeted delivery and sustained release.
The role of computational chemistry in the study of tert-butyl N-(3-chloropyrazin-2-yl)-N-methylcarbamate cannot be overstated. Advanced computational methods, such as molecular dynamics simulations and quantum mechanical calculations, have provided valuable insights into its interactions with biological targets. These studies have helped researchers understand the molecular basis of its activity and have guided the design of more potent derivatives. By leveraging computational tools, scientists can predict the behavior of this compound in complex biological systems, thereby accelerating the drug discovery process.
The synthesis of tert-butyl N-(3-chloropyrazin-2-yl)-N-methylcarbamate involves multi-step organic reactions that require precise control over reaction conditions. Recent advancements in synthetic methodologies have enabled more efficient and scalable production processes. For instance, catalytic hydrogenation techniques have been employed to introduce functional groups with high selectivity and yield. These improvements have not only reduced the cost of production but also minimized waste generation, aligning with green chemistry principles.
The pharmacological evaluation of tert-butyl N-(3-chloropyrazin-2-yl)-N-methylcarbamate has revealed several promising characteristics. Preclinical studies have shown that it exhibits moderate solubility in aqueous solutions, which is favorable for oral administration. Additionally, its metabolic stability suggests that it can be safely administered without significant degradation by enzymatic processes in vivo. These properties make it an attractive candidate for further clinical development.
In conclusion, tert-butyl N-(3-chloropyrazin-2-yl)-N-methylcarbamate (CAS No. 2639902-14-8) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and diverse biological activities make it a valuable tool for drug discovery and development. With ongoing research efforts focused on optimizing its synthetic pathways and exploring new therapeutic applications, this compound is poised to play a crucial role in addressing some of today's most pressing medical challenges.
2639902-14-8 (tert-butyl N-(3-chloropyrazin-2-yl)-N-methylcarbamate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)